N'-[2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-propylethanediamide

• IUPAC Name: N'-[2-(4-chlorophenyl)sulfonyl-2-thiophen-2-ylethyl]-N-propyloxamide
• InChI: InChI=1S/C17H19ClN2O4S2/c1-2-9-19-16(21)17(22)20-11-15(14-4-3-10-25-14)26(23,24)13-7-5-12(18)6-8-13/h3-8,10,15H,2,9,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: LFGQUZIEYIILBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NCC(C1=CC=CS1)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H19ClN2O4S2
• Molecular Weight: 414.9 g/mol

Description

“N’-[2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-propylethanediamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and a benzenesulfonyl group, which is a benzene ring attached to a sulfonyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the thiophene ring and the 4-chlorobenzenesulfonyl group separately. These groups could then be connected via an ethyl link. The exact synthesis process would depend on the specific reactions used and the conditions under which they are carried out.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene and benzenesulfonyl groups would likely have a significant impact on the compound’s structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its structure. The thiophene ring and the benzenesulfonyl group are both reactive and could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. The presence of the thiophene and benzenesulfonyl groups could influence these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the environment in which it is used. It could potentially interact with other molecules in various ways, depending on the specific conditions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve studying its reactivity, its potential uses, and its safety. This could include investigating its potential applications in various fields, such as medicine or materials science.